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Compound of Interest

1-(Methylsulfonyl)piperidin-4-
Compound Name:
amine

Cat. No.: B1280446

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of 1-
(Methylsulfonyl)piperidin-4-amine in a laboratory setting. Due to the absence of a specific
Safety Data Sheet (SDS) for this compound, it is crucial to handle it with the utmost care,
treating it as a potentially hazardous substance. The following protocols are based on safety
data for structurally similar compounds and general laboratory safety practices.

General Information

e Chemical Name: 1-(Methylsulfonyl)piperidin-4-amine
e CAS Number: 402927-97-3

o Molecular Formula: CeH14aN202S

e Molecular Weight: 178.25 g/mol

Safety Precautions and Personal Protective Equipment
(PPE)

All handling of 1-(Methylsulfonyl)piperidin-4-amine should be performed in a well-ventilated
area, preferably within a chemical fume hood.[1] A safety shower and eye wash station should
be readily accessible.
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Recommended Personal Protective Equipment (PPE):

Equipment

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Compatible chemical-resistant gloves (e.g.,
nitrile, neoprene). Gloves must be inspected
prior to use and removed using the proper

technigue to avoid skin contact.

Body Protection

A laboratory coat or an impervious gown.

Respiratory Protection

A NIOSH-approved respirator is recommended,
especially if handling the compound outside of a
fume hood or if there is a risk of generating dust

or aerosols.

Storage and Stability

Proper storage is essential to maintain the integrity and stability of 1-

(Methylsulfonyl)piperidin-4-amine.

Parameter Recommendation
Temperature Store at 2-8°C.
Store in a tightly sealed container under an inert
Atmosphere atmosphere (e.g., argon or nitrogen) to prevent
degradation from moisture and air.
Store in a dry, cool, and well-ventilated area
Location away from incompatible substances and

sources of ignition.[2]

Incompatible Materials

Strong oxidizing agents, strong acids.

Handling Procedures

Receiving and Inspection:
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e Upon receipt, visually inspect the container for any signs of damage or leakage.

o Wear appropriate PPE during inspection.

 Verify that the product name and CAS number on the label match the order information.
General Handling:

o Equilibrate the container to room temperature before opening to prevent moisture
condensation.

e Open the container in a chemical fume hood.
e Avoid inhalation of dust or fumes.

e Prevent contact with skin and eyes.

e Wash hands thoroughly after handling.[2][3]
» Do not eat, drink, or smoke in the laboratory.
Weighing:

» Perform weighing operations within a chemical fume hood or a balance enclosure to
minimize exposure.

o Use a dedicated set of spatulas and weighing boats.

o Clean the balance and surrounding area immediately after use.

First Aid Measures

In case of exposure, seek immediate medical attention and provide the attending physician
with this information.
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Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )

artificial respiration. Seek immediate medical

attention.[2][3]

Immediately flush the affected area with copious
_ amounts of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention.[2][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[2][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[2]

Spill and Disposal Procedures

Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear the appropriate PPE as outlined in Section 2.

» For small spills of solid material, gently sweep up the material, avoiding dust generation, and
place it in a sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Disposal:
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Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Visual Protocols
Standard Operating Procedure for Handling
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Don Personal Protective Equipment (PPE)
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l
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Securely close container Clean work area and equipment
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/
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Caption: Workflow for the safe handling of 1-(Methylsulfonyl)piperidin-4-amine.
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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